Cas no 6859-01-4 (Isorhynchophylline)

Isorhynchophylline is an alkaloid compound isolated from Uncaria rhynchophylla, which can reduce blood pressure, relax blood vessels, and protect nerves from ischemia

Isorhynchophylline structure

Product Name:Isorhynchophylline

CAS No:6859-01-4

Molecular Formula:C₂₂H₂₈N₂O₄

Molecular Weight:384.4687

MDL:MFCD22124712

CID:47040

PubChem ID:3037048

Isorhynchophylline Properties

Names and Identifiers

- isorhynchophylline
- ISORHYCHOPHYLLINE
- 7-Isorhynchophylline
- 7-Isorhyncophylline
- Isorhyncophylline
- (aE,1'S,6'R,7'S,8'aS)-6'-Ethyl-1,2,2',3',6',7',8',8'a-octahydro-alpha-(methoxymethylene)-2-oxospiro[3H-indole-3,1'(5'H)-indolizine]-7'-acetic acid methyl ester
- [ "" ]
- Rhynchophylline
- Methyl (E)-2-[(6'R,7'S,8'aS)-6'-ethyl-2-oxospiro[1H-indole-3,1'-3,5,6,7,8,8a-hexahydro-2H-indolizine
- Methyl (E)-2-[(6'R,7'S,8'aS)-6'-ethyl-2-oxospiro[1H-indole-3,1'-3,5,6,7,8,8a-hexahydro-2H-indolizine]-7'-yl]-3-methoxyprop-2-enoate
- AS-75287
- HMS3886F22
- SPIRO(3H-INDOLE-3,1'(5'H)-INDOLIZINE)-7'-ACETIC ACID, 6'-ETHYL-1,2,2',3',6',7',8',8'A-OCTAHYDRO-alpha-(METHOXYMETHYLENE)-2-OXO-, METHYL ESTER, (alphaE,1'S,6'R,7'S,8'AS)-
- Rel-methyl (E)-2-((3S,6'R,7'S,8a'S)-6'-ethyl-2-oxo-2',3',6',7',8',8a'-hexahydro-5'H-spiro[indoline-3,1'-indolizin]-7'-yl)-3-methoxyacrylate
- MLS000728608
- BP0799
- C16980
- (16E,20-alpha)-16,17-Didehydro-17-methoxy-2-oxo-corynoxan-16-carboxylic acid
- CHEMBL480521
- IsoRhy
- 39032-62-7
- ISORHYNCHOPHYLLINE (CONSTITUENT OF CAT'S CLAW) [DSC]
- SPIRO(3H-INDOLE-3,1'(5'H)-INDOLIZINE)-7'-ACETIC ACID, 6'-ETHYL-1,2,2',3',6',7',8',8'A-OCTAHYDRO-.ALPHA.-(METHOXYMETHYLENE)-2-OXO-, METHYL ESTER, (.ALPHA.E,1'S,6'R,7'S,8'AS)-
- s9310
- methyl (E)-2-[(3S,6'R,7'S,8'aS)-6'-ethyl-2-oxospiro[1H-indole-3,1'-3,5,6,7,8,8a-hexahydro-2H-indolizine]-7'-yl]-3-methoxyprop-2-enoate
- AKOS025402306
- UNII-7F4P99KHLJ
- HMS2267O23
- SMR000470794
- CORYNOXAN-16-CARBOXYLIC ACID, 16,17-DIDEHYDRO-17-METHOXY-2-OXO-, METHYL ESTER, (16E,20.ALPHA.)-
- CCG-268459
- HY-N0766
- Corynoxan-16-carboxylic acid, 16,17-didehydro-17-methoxy-2-oxo-, methyl ester, (16E,20-alpha)-
- Spiro[3H-indole-3,1'(5'H)-indolizine]-7'-acetic acid,6'-ethyl-1,2,2',3',6',7',8',8'a-octahydro-a-(methoxymethylene)-2-oxo-,methyl ester, (aE,1'S,6'R,7'S,8'aS)-
- CHEBI:70071
- 6859-01-4
- 7F4P99KHLJ
- methyl (2E)-2-[(3S,6'R,7'S,8'aS)-6'-ethyl-2-oxo-1,2,3',5',6',7',8',8'a-octahydro-2'H-spiro[indole-3,1'-indolizin]-7'-yl]-3-methoxyprop-2-enoate
- 1ST159053
- CS-3805
- ISORHYNCHOPHYLLINE (CONSTITUENT OF CAT'S CLAW)
- BDBM50531282
- AC-7996
- Q-100013
- SCHEMBL23259272
- CORYNOXAN-16-CARBOXYLIC ACID, 16,17-DIDEHYDRO-17-METHOXY-2-OXO-, METHYL ESTER, (16E,20alpha)-
- Q27138409
- C22H28N2O4
- DA-54453
- (16E\\,20-alpha)-16\\,17-Didehydro-17-methoxy-2-oxo-corynoxan-16-carboxylic acid
- +Expand
- MDL： MFCD22124712
- InChIKey： DAXYUDFNWXHGBE-GXONQVTISA-N
- Inchi： InChI=1S/C22H28N2O4/c1-4-14-12-24-10-9-22(17-7-5-6-8-18(17)23-21(22)26)19(24)11-15(14)16(13-27-2)20(25)28-3/h5-8,13-15,19H,4,9-12H2,1-3H3,(H,23,26)/b16-13+/t14-,15-,19-,22-/m0/s1
- SMILES： O=C1C2(C3=C([H])C([H])=C([H])C([H])=C3N1[H])C([H])([H])C([H])([H])N1C([H])([H])[C@]([H])(C([H])([H])C([H])([H])[H])[C@@]([H])(/C(=C(/[H])\OC([H])([H])[H])/C(=O)OC([H])([H])[H])C([H])([H])[C@]12[H]

Computed Properties

Exact Mass: 384.204907g/mol
Surface Charge: 0
XLogP3: 2.3
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 5
Monoisotopic Mass: 384.204907g/mol
Monoisotopic Mass: 384.204907g/mol
Topological Polar Surface Area: 67.9Å²
Heavy Atom Count: 28
Complexity: 663
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Molecular Weight: 384.5

Experimental Properties

LogP: 2.68770
PSA: 78.87000
Refractive Index: 1.596
Boiling Point: 560.8±50.0 °C at 760 mmHg
Melting Point: 114 ºC
Flash Point: 293.0±30.1 °C
Solubility: Chloroform (Slightly), Ethanol (Slightly)
Color/Form: Powder
Density: 1.23

Isorhynchophylline Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00IL24-5mg	Spiro[3H-indole-3,1'(5'H)-indolizine]-7'-acetic acid,6'-ethyl-1,2,2',3',6',7',8',8'a-octahydro-a-(methoxymethylene)-2-oxo-,methyl ester, (aE,1'S,6'R,7'S,8'aS)-	6859-01-4	98%(HPLC)	5mg	$77.00	2024-04-22
A2B Chem LLC	AI66300-5mg	Isorhynchophylline	6859-01-4	≥95%	5mg	$52.00	2024-04-19
Aaron	AR00ILAG-10mg	Spiro[3H-indole-3,1'(5'H)-indolizine]-7'-acetic acid,6'-ethyl-1,2,2',3',6',7',8',8'a-octahydro-a-(methoxymethylene)-2-oxo-,methyl ester, (aE,1'S,6'R,7'S,8'aS)-	6859-01-4		10mg	$68.00
abcr	AB400174-1 mg	Isorhynchophylline, 95%; .	6859-01-4	95%	1 mg	€189.80	2023-07-19
Chemenu	CM137614-10mg	methyl (E)-2-((3S,6'R,7'S,8a'S)-6'-ethyl-2-oxo-2',3',6',7',8',8a'-hexahydro-5'H-spiro[indoline-3,1'-indolizin]-7'-yl)-3-methoxyacrylate	6859-01-4	98%	10mg	$***	2023-05-29
ChemFaces	CFN92553-20mg	Isorhyncophylline	6859-01-4	>=98%	20mg	$158
Chengdu Biopurify Phytochemicals Ltd	BP0799-100mg	Isorhynchophylline	6859-01-4	98%	100mg	$250	2023-09-20
ChromaDex Standards	ASB-00019384-010-10mg	ISORHYNCHOPHYLLINE	6859-01-4	%	10mg	$541.00
Crysdot LLC	CD32000615-5mg	Isorhynchophylline	6859-01-4	98+%	5mg	$55	2024-07-18
DC Chemicals	DCY-019-20 mg	Isorhychophylline	6859-01-4	>98%, Standard References Grade	20mg	$280.0	2022-02-28

Isorhynchophylline Suppliers

ChengDu YiRui Bio-Technology CO., LTD

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Isorhynchophylline Related Literature

1. On the signature of the hydrophobic effect at a single molecule level

Giuseppe Graziano Phys. Chem. Chem. Phys., 2013,15, 7389-7395
2. Aromaticity gain increases the inherent association strengths of multipoint hydrogen-bonded arrays†

Chia-Hua Wu,Yu Zhang,Krista van Rickley,Judy I. Wu Chem. Commun., 2018,54, 3512-3515
3. Metallic anodes for next generation secondary batteries

Hansu Kim,Goojin Jeong,Young-Ugk Kim,Jae-Hun Kim,Cheol-Min Park,Hun-Joon Sohn Chem. Soc. Rev., 2013,42, 9011-9034
4. Visible light-induced nuclease activity of a ternary mono-phenanthroline copper(ii) complex containing l-methionine as a photosensitizer

Ashis K. Patra,Shanta Dhar,Munirathinam Nethaji,Akhil R. Chakravarty Chem. Commun., 2003, 1562-1563
5. A simple model to understand the effect of membrane shear elasticity and stress-free shape on the motion of red blood cells in shear flow

Jules Dupire,Manouk Abkarian,Annie Viallat Soft Matter, 2015,11, 8372-8382
6. XX.—On acetoxybenzamic acid, an isomer of hippuric acid

Q. J. Chem. Soc., 1861,13, 235-248
7. Inside front cover

Nanoscale, 2016,8, 12848-12848
8. Curcumin micelles suppress gastric tumor cell growth by upregulating ROS generation, disrupting redox equilibrium and affecting mitochondrial bioenergetics†

Xiaokun Lin,Zheng Zhu,TongZuan Chen,Yecheng Tao,Tianni Zeng,Yaoyao Zhong,Hanxiao Sun,Zhixiang Wang,Weisheng Zheng,Yuhao Zhang Food Funct., 2020,11, 4146-4159
9. Metal-free high-adsorption-capacity adsorbent derived from spent coffee grounds for methylene blue†

Bayaraa Sukhbaatar,Bongyoung Yoo,Jae-Hong Lim RSC Adv., 2021,11, 5118-5127
10. Facile gold nanorod purification by fractionated precipitation†

H. Ohshima,M. Altissimo Nanoscale, 2014,6, 6515-6520

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